Cas no 1807269-65-3 (Methyl 3-chloromethyl-2-cyano-6-ethylbenzoate)

Methyl 3-chloromethyl-2-cyano-6-ethylbenzoate is a versatile benzoate derivative with a reactive chloromethyl group and a cyano substituent, making it a valuable intermediate in organic synthesis. The presence of both electron-withdrawing (cyano) and electron-donating (ethyl) groups enhances its utility in regioselective reactions, particularly in the synthesis of pharmaceuticals and agrochemicals. The chloromethyl moiety allows for further functionalization, enabling the construction of complex molecular frameworks. Its ester group provides stability while remaining amenable to hydrolysis or transesterification. This compound is particularly useful in heterocyclic chemistry, where it serves as a precursor for pyridine, quinoline, and other nitrogen-containing scaffolds. Its well-defined reactivity profile ensures consistent performance in multi-step synthetic routes.

Methyl 3-chloromethyl-2-cyano-6-ethylbenzoate structure

1807269-65-3 structure

Product Name:Methyl 3-chloromethyl-2-cyano-6-ethylbenzoate

CAS No:1807269-65-3

MF:C₁₂H₁₂ClNO₂

MW:237.682182312012

CID:5038164

Update Time:2025-08-04

Methyl 3-chloromethyl-2-cyano-6-ethylbenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-chloromethyl-2-cyano-6-ethylbenzoate
- Inchi： 1S/C12H12ClNO2/c1-3-8-4-5-9(6-13)10(7-14)11(8)12(15)16-2/h4-5H,3,6H2,1-2H3
- InChI Key： MUGAIUZJTIURTM-UHFFFAOYSA-N
- SMILES： ClCC1C=CC(CC)=C(C(=O)OC)C=1C#N

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 297
XLogP3: 2.7
Topological Polar Surface Area: 50.1

Methyl 3-chloromethyl-2-cyano-6-ethylbenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A010000990-1g	Methyl 3-chloromethyl-2-cyano-6-ethylbenzoate	1807269-65-3	97%	1g	1,504.90 USD	2021-07-06

Methyl 3-chloromethyl-2-cyano-6-ethylbenzoate Related Literature

1. An ion-gating multinanochannel system based on a copper-responsive self-cleaving DNAzyme†

Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
2. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
3. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
4. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
5. Aggregation of biologically important peptides and proteins: inhibition or acceleration depending on protein and metal ion concentrations

Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227

Additional information on Methyl 3-chloromethyl-2-cyano-6-ethylbenzoate

Comprehensive Overview of Methyl 3-chloromethyl-2-cyano-6-ethylbenzoate (CAS No. 1807269-65-3)

Methyl 3-chloromethyl-2-cyano-6-ethylbenzoate (CAS No. 1807269-65-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates and fine chemical synthesis. This ester derivative, characterized by its chloromethyl, cyano, and ethyl functional groups, serves as a versatile building block for the development of complex molecules. Its unique structure makes it invaluable for researchers exploring novel synthetic pathways, particularly in the design of bioactive compounds.

The compound’s molecular formula, C₁₂H₁₂ClNO₂, highlights its potential for diverse chemical transformations. The presence of the cyano group (-CN) and ester moiety (-COOCH₃) allows for nucleophilic substitution reactions, while the chloromethyl group (-CH₂Cl) offers a reactive site for further functionalization. These attributes make Methyl 3-chloromethyl-2-cyano-6-ethylbenzoate a sought-after reagent in medicinal chemistry, where precision and modularity are paramount.

In recent years, the demand for high-purity pharmaceutical intermediates has surged, driven by advancements in drug discovery and personalized medicine. CAS No. 1807269-65-3 aligns with this trend, as its structural features enable the synthesis of tailored molecules with potential therapeutic applications. Researchers frequently inquire about its synthetic routes, purity standards, and scalability, reflecting its relevance in both academic and industrial settings.

From an environmental and safety perspective, the handling of Methyl 3-chloromethyl-2-cyano-6-ethylbenzoate requires adherence to standard laboratory protocols. While not classified as hazardous under typical conditions, its reactive groups necessitate careful storage and usage. This aligns with the growing emphasis on green chemistry and sustainable synthesis, topics frequently searched by professionals aiming to minimize environmental impact.

The compound’s applications extend beyond pharmaceuticals. It is also explored in agrochemical research, where its derivatives may contribute to the development of next-generation crop protection agents. This dual utility underscores its importance in addressing global challenges such as food security and disease management, further enhancing its appeal to researchers and manufacturers alike.

In summary, Methyl 3-chloromethyl-2-cyano-6-ethylbenzoate (CAS No. 1807269-65-3) represents a critical tool in modern synthetic chemistry. Its multifaceted reactivity, combined with its alignment with industry trends like precision synthesis and sustainable practices, ensures its continued relevance. As scientific inquiry evolves, this compound is poised to play a pivotal role in innovations across multiple disciplines.